Cas no 71441-08-2 (Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester)

• Product name: Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester
• CAS No: 71441-08-2
• MF: C₁₄H₂₁O₅P
• MW: 300.28734
• CID: 545545
• PubChem ID: 10979490

Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester
• ethyl 4-(diethoxyphosphorylmethyl)benzoate
• Ethyl 4-((diethoxyphosphoryl)methyl)benzoate
• diethyl 4-ethoxycarbonyl-benzylphosphonate
• diethyl (4-carbethoxybenzyl)phosphonate
• DTXSID50450617
• diethyl (4-carbethoxybenzyl)-phosphonate
• ethyl alpha-(diethoxyphosphinyl)-p-toluate
• 71441-08-2
• 4-(diethoxyphosphorylmethyl)-benzoic acid ethyl ester
• SCHEMBL510962
• ethyl 4-(diethoxy-phosphorylmethyl)-benzoate
• 4-(diethoxy-phosphorylmethyl)benzoic acid ethyl ester
• 4-(DIETHOXY-PHOSPHORYLMETHYL)-BENZOIC ACID ETHYL ESTER
• OFUCEQWVGVURAS-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H21O5P/c1-4-17-14(15)13-9-7-12(8-10-13)11-20(16,18-5-2)19-6-3/h7-10H,4-6,11H2,1-3H3
• InChI Key： OFUCEQWVGVURAS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 300.11273
• Monoisotopic Mass: 300.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 61.83
• LogP: 3.62940